![molecular formula C24H23NO5S B281302 Methyl 2-methyl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}naphtho[1,2-b]furan-3-carboxylate](/img/structure/B281302.png)
Methyl 2-methyl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}naphtho[1,2-b]furan-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-methyl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}naphtho[1,2-b]furan-3-carboxylate, also known as MTMNF3, is a chemical compound that is widely used in scientific research. It is a naphthofuran derivative that has been synthesized using various methods and has shown promising results in various studies.
Mechanism of Action
The exact mechanism of action of Methyl 2-methyl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}naphtho[1,2-b]furan-3-carboxylate is not fully understood. However, it has been suggested that it inhibits the activity of various enzymes and signaling pathways that are involved in cancer cell growth and inflammation. It has also been found to induce the production of reactive oxygen species, which can lead to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, such as topoisomerase II and protein kinase C, which are involved in cancer cell growth. It has also been found to induce the production of reactive oxygen species, which can lead to oxidative stress and cell death. In addition, it has been found to have anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
Methyl 2-methyl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}naphtho[1,2-b]furan-3-carboxylate has several advantages and limitations for lab experiments. One of the advantages is its high potency, which makes it a potential candidate for the treatment of various diseases. It is also relatively easy to synthesize, which makes it a cost-effective option for research. However, one of the limitations is its low solubility in water, which can make it difficult to administer in vivo. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for the research on Methyl 2-methyl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}naphtho[1,2-b]furan-3-carboxylate. One direction is to further investigate its mechanism of action, which can lead to the development of more effective treatments for cancer and inflammatory diseases. Another direction is to study its pharmacokinetics and pharmacodynamics, which can lead to the development of more efficient drug delivery systems. In addition, further studies are needed to evaluate its safety and toxicity, which can facilitate its clinical development.
Synthesis Methods
Methyl 2-methyl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}naphtho[1,2-b]furan-3-carboxylate is synthesized using a multi-step process that involves the condensation of 2-methyl-1,4-naphthoquinone with 2,4,5-trimethylbenzenesulfonyl chloride, followed by amination with methylamine and esterification with methanol. The final product is obtained after purification using column chromatography and recrystallization.
Scientific Research Applications
Methyl 2-methyl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}naphtho[1,2-b]furan-3-carboxylate has been extensively studied for its potential applications in various scientific research fields. It has shown promising results in cancer research, where it has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been studied for its anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of various inflammatory diseases.
Properties
Molecular Formula |
C24H23NO5S |
---|---|
Molecular Weight |
437.5 g/mol |
IUPAC Name |
methyl 2-methyl-5-[(2,4,5-trimethylphenyl)sulfonylamino]benzo[g][1]benzofuran-3-carboxylate |
InChI |
InChI=1S/C24H23NO5S/c1-13-10-15(3)21(11-14(13)2)31(27,28)25-20-12-19-22(24(26)29-5)16(4)30-23(19)18-9-7-6-8-17(18)20/h6-12,25H,1-5H3 |
InChI Key |
IISKUYWRHRYRRX-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC3=C(C4=CC=CC=C42)OC(=C3C(=O)OC)C)C |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC3=C(C4=CC=CC=C42)OC(=C3C(=O)OC)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.